N-cyclohexyl-4-[(4-methoxyphenyl)sulfonyl]-1-piperazinecarbothioamide

• IUPAC Name: N-cyclohexyl-4-(4-methoxyphenyl)sulfonylpiperazine-1-carbothioamide
• InChI: InChI=1S/C18H27N3O3S2/c1-24-16-7-9-17(10-8-16)26(22,23)21-13-11-20(12-14-21)18(25)19-15-5-3-2-4-6-15/h7-10,15H,2-6,11-14H2,1H3,(H,19,25)
• InChI Key: AFXCSBCRJPWNGH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=S)NC3CCCCC3
• Molecular Formula: C18H27N3O3S2
• Molecular Weight: 397.6 g/mol

Description

N-cyclohexyl-4-[(4-methoxyphenyl)sulfonyl]-1-piperazinecarbothioamide, also known as ML-7, is a potent and selective inhibitor of myosin light chain kinase (MLCK). It has been widely used in scientific research to study the biochemical and physiological effects of MLCK inhibition.

Mechanism of Action

N-cyclohexyl-4-[(4-methoxyphenyl)sulfonyl]-1-piperazinecarbothioamide works by binding to the ATP-binding site of MLCK, thereby inhibiting its activity and preventing the phosphorylation of myosin light chains. This leads to a decrease in actomyosin contractility and a disruption of cellular processes that rely on MLCK activity.
Biochemical and Physiological Effects:
N-cyclohexyl-4-[(4-methoxyphenyl)sulfonyl]-1-piperazinecarbothioamide has been shown to have a range of biochemical and physiological effects, including the inhibition of smooth muscle contraction, the disruption of cytokinesis, and the inhibition of cancer cell proliferation and metastasis. It has also been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclohexyl-4-[(4-methoxyphenyl)sulfonyl]-1-piperazinecarbothioamide in lab experiments is its high selectivity for MLCK, which allows researchers to study the specific effects of MLCK inhibition without affecting other cellular processes. However, one limitation is that N-cyclohexyl-4-[(4-methoxyphenyl)sulfonyl]-1-piperazinecarbothioamide is relatively expensive and may not be readily available in some labs.

Future Directions

There are several potential future directions for research involving N-cyclohexyl-4-[(4-methoxyphenyl)sulfonyl]-1-piperazinecarbothioamide. One area of interest is the development of more potent and selective MLCK inhibitors that could be used in clinical settings. Another area of interest is the investigation of the role of MLCK in other cellular processes beyond smooth muscle contraction and cytokinesis. Finally, N-cyclohexyl-4-[(4-methoxyphenyl)sulfonyl]-1-piperazinecarbothioamide could be used in combination with other drugs to investigate potential synergistic effects on cancer cell proliferation and metastasis.

Scientific Research Applications

N-cyclohexyl-4-[(4-methoxyphenyl)sulfonyl]-1-piperazinecarbothioamide has been used in various scientific studies to investigate the role of MLCK in cellular processes such as cell migration, cytokinesis, and smooth muscle contraction. It has also been used to study the effects of MLCK inhibition on cancer cell proliferation and metastasis.